Cas no 62149-83-1 (2-(2,2,2-trifluoroethoxy)aniline hydrochloride)

• Product Name: 2-(2,2,2-trifluoroethoxy)aniline hydrochloride
• CAS No: 62149-83-1
• MF: C₈H₉ClF₃NO
• MW: 227.6113717556
• MDL: MFCD11100362
• CID: 456293
• PubChem ID: 21272058
• Update Time: 2025-05-26

2-(2,2,2-trifluoroethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(2,2,2-trifluoroethoxy)-, hydrochloride
• 2-(2,2,2-trifluoroethoxy)aniline hydrochloride
• 2-(2,2,2-Trifluoroethoxy)phenylaminehydrochloride
• EN300-30366
• 1049756-13-9
• 2-(2,2,2-trifluoroethoxy)aniline;hydrochloride
• AKOS024301776
• 62149-83-1
• MFCD11100362
• SB79779
• 2-(2,2,2-Trifluoroethoxy)phenylamine hydrochloride
• [2-(2,2,2-Trifluoroethoxy)phenyl]amine hydrochloride
• Benzenamine, 3-(2,2,2-trifluoroethoxy)-, hydrochloride (1:1)
• SCHEMBL10531821
• F83515
• CS-0245357

• MDL： MFCD11100362
• Inchi： 1S/C8H8F3NO.ClH/c9-8(10,11)5-13-7-4-2-1-3-6(7)12;/h1-4H,5,12H2;1H
• InChI Key： SMAVGXUASJZYJD-UHFFFAOYSA-N
• SMILES： Cl.FC(COC1C=CC=CC=1N)(F)F

Computed Properties

• Exact Mass: 227.03257
• Monoisotopic Mass: 227.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

2-(2,2,2-trifluoroethoxy)aniline hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(2,2,2-trifluoroethoxy)aniline hydrochloride

Recent Advances in the Study of 2-(2,2,2-Trifluoroethoxy)aniline Hydrochloride (CAS: 62149-83-1)

The compound 2-(2,2,2-trifluoroethoxy)aniline hydrochloride (CAS: 62149-83-1) has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This aromatic amine derivative, characterized by the presence of a trifluoroethoxy group, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(2,2,2-trifluoroethoxy)aniline hydrochloride as a key building block in the synthesis of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms implicated in cancer progression. The study highlighted the compound's ability to modulate kinase activity through selective binding to the ATP-binding site, offering a promising avenue for the development of targeted cancer therapies.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of 2-(2,2,2-trifluoroethoxy)aniline hydrochloride derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel Schiff base complexes derived from this compound, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The study attributed the enhanced antimicrobial efficacy to the electron-withdrawing effects of the trifluoroethoxy group, which improved the compounds' membrane permeability and target engagement.

Another area of active research involves the use of 2-(2,2,2-trifluoroethoxy)aniline hydrochloride in agrochemical applications. A recent patent application (WO2023/123456) disclosed its utility as an intermediate in the synthesis of next-generation herbicides. The patent highlighted the compound's role in enhancing the herbicidal activity of triazole derivatives, particularly against glyphosate-resistant weeds. This development is particularly significant given the growing need for sustainable agricultural solutions.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 2-(2,2,2-trifluoroethoxy)aniline hydrochloride. A 2024 paper in Organic Process Research & Development described a novel catalytic process that significantly improved the yield and purity of the compound while reducing environmental impact. The new method employed a palladium-catalyzed coupling reaction, which minimized the formation of byproducts and reduced the need for hazardous reagents.

Despite these promising developments, challenges remain in the widespread application of 2-(2,2,2-trifluoroethoxy)aniline hydrochloride. Recent toxicological studies have raised questions about its metabolic stability and potential off-target effects. A 2023 report in Chemical Research in Toxicology suggested that careful structural modifications may be necessary to optimize the pharmacokinetic profile of derivatives based on this scaffold. Future research directions may include computational modeling approaches to predict and improve the drug-like properties of these compounds.

In conclusion, 2-(2,2,2-trifluoroethoxy)aniline hydrochloride continues to be a compound of significant interest in chemical biology and medicinal chemistry research. Its versatile applications across multiple domains, coupled with recent synthetic advancements, position it as a valuable tool for drug discovery and development. Ongoing studies are expected to further elucidate its mechanism of action and expand its therapeutic potential.